Cas no 1179673-73-4 (2-(2-methylphenyl)aminocyclopentan-1-ol)

• Product Name: 2-(2-methylphenyl)aminocyclopentan-1-ol
• CAS No: 1179673-73-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6223823
• PubChem ID: 60885027
• Update Time: 2025-10-15

2-(2-methylphenyl)aminocyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)aminocyclopentan-1-ol
• 2-(2-methylanilino)cyclopentan-1-ol
• F6545-3243
• 2-[(2-methylphenyl)amino]cyclopentan-1-ol
• AKOS010106178
• 1179673-73-4

• Inchi： 1S/C12H17NO/c1-9-5-2-3-6-10(9)13-11-7-4-8-12(11)14/h2-3,5-6,11-14H,4,7-8H2,1H3
• InChI Key： YPPKVEUMNCXZCR-UHFFFAOYSA-N
• SMILES： OC1CCCC1NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(2-methylphenyl)aminocyclopentan-1-ol

Professional Introduction to 2-(2-methylphenyl)aminocyclopentan-1-ol (CAS No. 1179673-73-4)

2-(2-methylphenyl)aminocyclopentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1179673-73-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of cycloalkanol derivatives featuring an aromatic amine substituent, which makes it a promising candidate for further exploration in drug discovery and development. The structural motif of this molecule, comprising a cyclopentane ring linked to a phenyl group via an amine linkage, offers unique chemical and biological properties that are being leveraged in contemporary research.

The amine-cyclopentane core structure of 2-(2-methylphenyl)aminocyclopentan-1-ol is particularly intriguing due to its potential to interact with biological targets in multiple ways. The presence of the aromatic ring enhances hydrophobic interactions, while the cycloalkanol moiety introduces a stereogenic center that can influence binding affinity and selectivity. Such structural features are often exploited in the design of bioactive molecules aimed at modulating enzyme activity or receptor binding.

In recent years, there has been growing interest in developing novel therapeutic agents that exploit complex molecular interactions. The amine functionality in 2-(2-methylphenyl)aminocyclopentan-1-ol allows for facile derivatization, enabling chemists to modify its pharmacophore for specific biological effects. For instance, researchers have been exploring its potential as a precursor in the synthesis of kinase inhibitors or as a scaffold for developing compounds with neuroprotective properties.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current studies suggest that derivatives of cyclopentan-1-ol analogs exhibit promising activity against various disease targets. The methylphenyl substituent, in particular, has been shown to enhance metabolic stability and bioavailability, making it an attractive feature for drug candidates. This combination of structural elements positions 2-(2-methylphenyl)aminocyclopentan-1-ol as a valuable building block for medicinal chemists.

The pharmaceutical industry has increasingly focused on leveraging computational chemistry and high-throughput screening to identify lead compounds. The unique structure of 2-(2-methylphenyl)aminocyclopentan-1-ol makes it an excellent candidate for virtual screening campaigns aimed at identifying new therapeutic entities. Its molecular framework is well-suited for docking studies against protein targets such as kinases, GPCRs, and ion channels, which are critical in many disease pathways.

Moreover, the synthesis of 2-(2-methylphenyl)aminocyclopentan-1-ol presents an opportunity for innovation in synthetic methodologies. Recent advances in catalytic asymmetric reactions have enabled the efficient construction of complex cyclic structures with high enantioselectivity. These techniques could be applied to produce enantiomerically pure forms of this compound, which is often essential for achieving optimal pharmacological activity while minimizing side effects.

In conclusion, 2-(2-methylphenyl)aminocyclopentan-1-ol (CAS No. 1179673-73-4) represents a significant area of interest in modern drug discovery. Its unique structural features and potential biological activities make it a valuable asset for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.